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Compound of Interest

Compound Name: 2-Cyclopropylbutan-2-ol
CAS No.: 4435-58-9
Cat. No.: B1361546

Get Quote

\ J

CAS: 4435-58-9 | Formula: C

H

O | M.W.: 114.19 g/mol [1]

Executive Summary & Strategic Utility

2-Cyclopropylbutan-2-ol is a tertiary alcohol featuring a cyclopropyl ring directly attached to
the carbinol center. In drug discovery, this motif serves as a critical bioisostere for isopropyl or
tert-butyl groups. The cyclopropyl moiety introduces significant ring strain (~27.5 kcal/mol) and
unique electronic properties (o-aromaticity, "banana bonds"), which can enhance metabolic
stability by blocking cytochrome P450 oxidation at the

-position while modulating lipophilicity (LogP ~1.4).

For synthetic chemists, this compound is not merely a static building block but a divergent
intermediate. Under acidic conditions, it grants access to homoallylic scaffolds via
thermodynamically driven cyclopropylcarbinyl rearrangements, a powerful method for
constructing functionalized alkene chains.
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Physicochemical Profile

The following data aggregates experimental and predicted values for bench reference.

Property Value Notes

Boiling Point 150-155 °C @ 760 mmHg

Density 0.90 £ 0.05 g/cm3 Liquid at RT

LogP 14-16 Moderate lipophilicity

pKa ~16.5 Typical tertiary alcohol
H-Bond Donors 1 Hydroxyl group

Rotatable Bonds 5 Ethyl chain & C-Cyclopropy!

bond

o Racemic unless asymmetric
Chirality Yes (C2) ]
synthesis used

Synthesis Protocol (Grighard Addition)

Objective: High-yield synthesis of 2-cyclopropylbutan-2-ol from cyclopropyl methyl ketone.

Mechanistic Rationale

The synthesis utilizes a Grignard addition.[2] The choice of Cyclopropyl Methyl Ketone (CPMK)
as the electrophile and Ethylmagnesium Bromide (EtMgBr) as the nucleophile is superior to the
reverse (Butanone + Cyclopropyl-MgBr) because cyclopropyl halides are often more expensive
and slower to initiate magnesium insertion due to the strength of the

-like cyclopropyl C-H bonds.

Experimental Workflow

Reagents:

¢ Cyclopropyl Methyl Ketone (1.0 equiv)
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e Ethylmagnesium Bromide (1.2 equiv, 3.0 M in Et
0)

e Anhydrous Diethyl Ether or THF (Solvent)

o Ammonium Chloride (sat. aq.)

Step-by-Step Protocol:

 Inert Atmosphere: Flame-dry a 3-neck round-bottom flask and maintain under positive
Nitrogen (

) pressure.
» Solvation: Charge flask with anhydrous Et

O. Cool to 0°C to suppress side reactions (enolization).

» Addition: Add EtMgBr dropwise via syringe. The reaction is exothermic; control addition rate
to maintain gentle reflux.

e Substrate Introduction: Add Cyclopropyl Methyl Ketone (diluted in Et

O) dropwise over 30 minutes.

o Equilibration: Warm to Room Temperature (RT) and stir for 2—4 hours. Monitor via TLC
(stain: PMA or Vanillin).

e Quench: Cool to 0°C. Slowly add sat. NH

Cl. Caution: Rapid addition causes violent foaming.

o Workup: Extract with Et
O (3x). Wash combined organics with brine, dry over MgSO
, and concentrate in vacuo.

« Purification: Distillation is preferred over column chromatography for volatile alcohols.

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1361546?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pathway Visualization

Nucleophilic Addition
Cyclopropyl Methyl Ketone Anhydrous Et20, 0°C) Acidic Quench
w Mg-Alkoxide Intermediate (NH4C1’ H30+) P> 2-Cyclopropylbutan-2-ol

EtMgBr (Grignard)

Click to download full resolution via product page

Figure 1: Grignard synthesis pathway converting cyclopropyl methyl ketone to the target tertiary
alcohol.

Advanced Reactivity: The Cyclopropylcarbinyl
Rearrangement

The defining chemical feature of 2-cyclopropylbutan-2-ol is its behavior under acidic
conditions. Unlike standard tertiary alcohols that simply dehydrate to Zaitsev alkenes, this
compound undergoes a Cyclopropylcarbinyl Rearrangement.

Mechanism & Causality

Upon protonation and water loss, the resulting carbocation is stabilized by the adjacent
cyclopropyl group (bisected conformation). However, this cation is in rapid equilibrium with the
ring-opened homoallylic cation.

» Driving Force: Relief of ring strain (~27.5 kcal/mol).
e Outcome: Treatment with HBr or H

SO

typically yields homoallylic halides or alkenes, not the simple dehydration product. This
reaction is highly stereoselective in specific contexts (Marek, 2020).

Self-Validating Protocol: Homoallylic Bromide Synthesis
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To verify the identity of 2-cyclopropylbutan-2-ol, one can perform a test reaction with 48%
HBr.

Input: 2-Cyclopropylbutan-2-ol.[1]
e Reagent: 48% aqg. HBr, ZnBr

(catalyst).

o Observation: Rapid phase separation of a denser oil.
e Product: 1-Bromo-4-methylhex-3-ene (primary homoallylic bromide).
 Validation: The disappearance of the cyclopropyl signals in

H NMR (0.3-0.6 ppm) and appearance of alkene protons (5.1-5.3 ppm) confirms the
structure and the rearrangement capability.

Rearrangement Pathway Diagram

Ring Opening Nucleophilic Attack (Br-)
H+/-H20 _ | cyclopropylcarbinyl Cation (Strain Relief) Homoallylic Cation or Elimination w| Homoallylic Bromide/Alkene
= (Tertiary) | (Primary/Secondary) = (Ring Opened)

2-Cyclopropylbutan-2-ol

Click to download full resolution via product page

Figure 2: Acid-catalyzed rearrangement mechanism illustrating the ring-opening pathway.

Applications in Drug Development

o Metabolic Blocking: The cyclopropyl group prevents metabolic oxidation at the position
adjacent to the alcohol, extending the half-life (

) of drug candidates compared to their isopropyl analogs.

» Conformational Restriction: The rigidity of the cyclopropyl ring restricts the rotation of the
ethyl and hydroxyl groups, potentially locking the molecule into a bioactive conformation that
increases binding affinity.
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» Synthesis of Non-Natural Amino Acids: The rearrangement chemistry described above is
utilized to generate unique homoallylic amino acid derivatives when coupled with glycine
equivalents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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